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Compound of Interest

Compound Name: BU224 hydrochloride

Cat. No.: B067079 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed protocol for the preparation of BU224
hydrochloride solutions using Dimethyl Sulfoxide (DMSO). The information is intended to

guide researchers in the accurate and effective preparation of this compound for in vitro and in

vivo studies.

Compound Information
BU224 hydrochloride is a high-affinity ligand for the imidazoline I2 binding site. It is often used

in research to study the role of these receptors in various physiological processes.

Data Presentation
The physicochemical properties and solubility of BU224 hydrochloride are summarized in the

table below for easy reference.
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Property Value Reference

Molecular Weight 233.70 g/mol

Molecular Formula C₁₂H₁₁N₃ · HCl

Appearance White to brown/gray solid [1]

CAS Number 205437-64-5

Solubility in DMSO Soluble up to 10 mM [1]

Other Solubilities

Ethanol: 1.2 mg/mL H₂O: >16

mg/mL 0.1 M NaOH: 24 mg/mL

0.1 M HCl: >30 mg/mL

Storage (Solid) Desiccate at room temperature

Storage (Solution)
-20°C (short-term) or -80°C

(long-term)

Experimental Protocols
The following protocol provides a step-by-step guide for the dissolution of BU224
hydrochloride in DMSO to prepare a stock solution. These are general guidelines and may be

adapted based on specific experimental needs.

Protocol 1: Dissolving BU224 Hydrochloride in DMSO
This protocol describes the preparation of a stock solution of BU224 hydrochloride in DMSO.

Materials:

BU224 hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous

Vortex mixer

Sterile microcentrifuge tubes or other appropriate containers
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Calibrated pipettes

Procedure:

Preparation: Ensure all equipment is clean, dry, and sterile if required. Work in a well-

ventilated area, preferably a chemical fume hood.

Weighing: Accurately weigh the desired amount of BU224 hydrochloride powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the BU224
hydrochloride powder to achieve the desired concentration (up to 10 mM).

Example Calculation for a 10 mM Stock Solution:

Molecular Weight of BU224 hydrochloride = 233.7 g/mol

To prepare 1 mL of a 10 mM solution, you need 0.0002337 g (or 0.2337 mg) of BU224
hydrochloride.

Therefore, to prepare a 10 mM stock solution from 1 mg of BU224 hydrochloride, add

approximately 4.28 mL of DMSO.

Dissolution:

Cap the tube securely.

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved.

If necessary, continue vortexing. Gentle warming of the solution in a water bath (not

exceeding 37°C) can be used cautiously to aid dissolution, though be aware that heat may

degrade the compound.

Storage: Store the resulting stock solution at -20°C for short-term storage or -80°C for long-

term storage. It is recommended to aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling BU224 hydrochloride and DMSO.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Consult the Safety Data Sheet (SDS) for BU224 hydrochloride and DMSO for complete

safety information.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing a BU224 hydrochloride stock

solution in DMSO.
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Workflow for Dissolving BU224 Hydrochloride in DMSO
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Caption: Workflow for dissolving BU224 hydrochloride in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b067079?utm_src=pdf-body-img
https://www.benchchem.com/product/b067079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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